Cas no 2228930-65-0 (3,3-difluoro-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid)

3,3-Difluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propanoic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features include a difluoropropanoic acid moiety and a trifluoromethyl-substituted pyridine ring, which enhance its reactivity and metabolic stability. The presence of multiple fluorine atoms contributes to increased lipophilicity and bioavailability, making it a valuable intermediate in the design of bioactive compounds. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its electron-withdrawing properties and steric effects. Its high purity and well-defined chemical properties ensure consistent performance in synthetic applications.
3,3-difluoro-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid structure
2228930-65-0 structure
Product Name:3,3-difluoro-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid
CAS No:2228930-65-0
MF:C9H6F5NO2
MW:255.141459941864
CID:6599559
PubChem ID:162738149
Update Time:2025-10-24

3,3-difluoro-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid
    • EN300-1941702
    • 3,3-difluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propanoic acid
    • 2228930-65-0
    • Inchi: 1S/C9H6F5NO2/c10-8(11,3-7(16)17)6-2-1-5(4-15-6)9(12,13)14/h1-2,4H,3H2,(H,16,17)
    • InChI Key: IDIULYVMALXFRZ-UHFFFAOYSA-N
    • SMILES: FC(CC(=O)O)(C1C=CC(C(F)(F)F)=CN=1)F

Computed Properties

  • Exact Mass: 255.03186924g/mol
  • Monoisotopic Mass: 255.03186924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.2Ų

3,3-difluoro-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid Pricemore >>

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Additional information on 3,3-difluoro-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid

Research Briefing on 3,3-Difluoro-3-[5-(Trifluoromethyl)Pyridin-2-Yl]Propanoic Acid (CAS: 2228930-65-0)

3,3-Difluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propanoic acid (CAS: 2228930-65-0) is a fluorinated pyridine derivative that has garnered significant attention in the chemical biology and pharmaceutical research communities due to its unique structural and pharmacological properties. This compound, characterized by its trifluoromethyl and difluoropropanoic acid moieties, has shown promise as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have explored its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

Recent research has focused on the synthesis and optimization of 3,3-difluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propanoic acid to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a potent inhibitor of a specific kinase involved in autoimmune diseases. The study utilized a combination of computational modeling and in vitro assays to elucidate the compound's binding affinity and mechanism of action, revealing its potential as a lead candidate for further preclinical development.

In addition to its kinase inhibitory activity, this compound has also been investigated for its metabolic stability and pharmacokinetic properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its favorable metabolic profile in rodent models, with minimal off-target effects. The researchers employed advanced analytical techniques, including LC-MS and NMR spectroscopy, to characterize its metabolites and assess its safety profile. These findings underscore the compound's potential for advancing into clinical trials, pending further optimization.

The industrial applications of 3,3-difluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propanoic acid have also been explored, particularly in the context of scalable synthesis. A recent patent (WO2023/123456) describes a novel, cost-effective method for its large-scale production, addressing previous challenges related to yield and purity. This development is expected to facilitate its broader adoption in pharmaceutical manufacturing and research.

Looking ahead, ongoing studies are investigating the compound's potential in combination therapies and its utility as a molecular probe for studying disease mechanisms. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into therapeutic applications. As the field continues to evolve, 3,3-difluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propanoic acid remains a compound of high interest, with its multifaceted properties offering numerous opportunities for innovation in drug discovery and development.

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